Cas no 1780343-66-9 (3-Amino-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid)

• Product Name: 3-Amino-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid
• CAS No: 1780343-66-9
• MF: C₈H₁₀BrNO₂S
• MW: 264.139500141144
• CID: 5701770
• PubChem ID: 84807364
• Update Time: 2025-10-30

3-Amino-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenepropanoic acid, β-amino-3-bromo-5-methyl-
• 3-Amino-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid

• Inchi： 1S/C8H10BrNO2S/c1-4-2-5(9)8(13-4)6(10)3-7(11)12/h2,6H,3,10H2,1H3,(H,11,12)
• InChI Key： JLCXTYVLOKTHRG-UHFFFAOYSA-N
• SMILES： C(C1=C(C=C(C)S1)Br)(N)CC(=O)O

Experimental Properties

• Density: 1.653±0.06 g/cm3(Predicted)
• Boiling Point: 388.1±42.0 °C(Predicted)
• pka: 3.15±0.12(Predicted)

Additional information on 3-Amino-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid

Introduction to Compound CAS No. 1780343-66-9: 3-Amino-3-(3-bromo-5-methylthiophen-2-yl)propanoic Acid

The compound CAS No. 1780343-66-9, also known as 3-Amino-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid, is a fascinating molecule with a unique structure and potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of amino acids, specifically those with substituted thiophene rings, making it a valuable subject for research in organic synthesis, medicinal chemistry, and material science.

The molecular structure of 3-Amino-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid consists of a central propanoic acid backbone, with an amino group attached at the third carbon. The thiophene ring is substituted at the 2-position with a methyl group and at the 3-position with a bromine atom. This substitution pattern suggests that the compound may exhibit interesting electronic properties and reactivity, particularly due to the electron-withdrawing effects of the bromine atom and the electron-donating effects of the methyl group on the thiophene ring.

Recent studies have highlighted the importance of thiophene-containing compounds in drug design, particularly in the development of anti-cancer agents, anti-inflammatory drugs, and neuroprotective agents. The presence of both amino and carboxylic acid groups in this molecule makes it a potential candidate for peptide synthesis or as a building block in constructing more complex molecules with bioactive properties.

In terms of synthesis, 3-Amino-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid can be prepared through various routes, including Suzuki-Miyaura coupling reactions or other cross-coupling methodologies. These methods allow for precise control over the substitution pattern on the thiophene ring, enabling researchers to tailor the molecule's properties for specific applications.

The compound's solubility and stability are critical factors that influence its usability in different chemical processes. Recent research has shown that thiophene-containing compounds with electron-withdrawing groups like bromine tend to have improved solubility in polar solvents, which could be advantageous for their use in drug delivery systems or as intermediates in organic synthesis.

From an environmental perspective, understanding the degradation pathways and ecological impact of CAS No. 1780343-66-9 is essential. While no specific data on its environmental fate are currently available, its structure suggests that it may undergo hydrolysis under certain conditions, potentially leading to biodegradation products that are less harmful to ecosystems.

In conclusion, 3-Amino-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid represents a promising compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research into its synthetic routes, biological activities, and environmental behavior. As advancements in synthetic chemistry continue to evolve, this compound is likely to play an increasingly important role in both academic and industrial settings.